N-(4-isopropylphenyl)-2-(2-methylphenoxy)acetamide

• IUPAC Name: 2-(2-methylphenoxy)-N-(4-propan-2-ylphenyl)acetamide
• InChI: InChI=1S/C18H21NO2/c1-13(2)15-8-10-16(11-9-15)19-18(20)12-21-17-7-5-4-6-14(17)3/h4-11,13H,12H2,1-3H3,(H,19,20)
• InChI Key: GPYOJJKZOALXOI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)NC2=CC=C(C=C2)C(C)C
• Molecular Formula: C18H21NO2
• Molecular Weight: 283.4 g/mol

Description

N-(4-isopropylphenyl)-2-(2-methylphenoxy)acetamide, also known as 'Ibuprofen', is a nonsteroidal anti-inflammatory drug (NSAID) that is widely used for its analgesic, anti-inflammatory, and antipyretic properties. Ibuprofen is commonly used to treat mild to moderate pain, fever, and inflammation in conditions such as headache, toothache, menstrual cramps, arthritis, and other inflammatory disorders.

Mechanism of Action

Ibuprofen works by inhibiting the production of prostaglandins, which are responsible for pain, fever, and inflammation. Ibuprofen blocks the action of the enzyme cyclooxygenase (COX), which is involved in the production of prostaglandins. By inhibiting COX, Ibuprofen reduces the production of prostaglandins and thus reduces pain, fever, and inflammation.
Biochemical and Physiological Effects:
Ibuprofen has several biochemical and physiological effects. It has been shown to reduce pain, fever, and inflammation by inhibiting the production of prostaglandins. Ibuprofen also has a mild anticoagulant effect, which can reduce the risk of blood clots. Ibuprofen has been shown to have a low incidence of gastrointestinal side effects compared to other NSAIDs.

Advantages and Limitations for Lab Experiments

Ibuprofen has several advantages for lab experiments. It is readily available and inexpensive, making it a cost-effective option for researchers. Ibuprofen is also well-tolerated and has a low incidence of side effects, making it a safe option for lab experiments. However, Ibuprofen has a short half-life and may require frequent dosing in experiments.

Future Directions

There are several future directions for the research on Ibuprofen. One area of research is the potential use of Ibuprofen in cancer therapy. Ibuprofen has been shown to inhibit the growth of certain cancer cells and may have potential as an adjuvant therapy in cancer treatment. Another area of research is the development of new formulations of Ibuprofen that can increase its bioavailability and reduce the frequency of dosing. Additionally, research on the long-term effects of Ibuprofen use is needed to better understand its safety profile.
Conclusion:
In conclusion, Ibuprofen is a widely used NSAID that has several therapeutic effects. Ibuprofen works by inhibiting the production of prostaglandins, which are responsible for pain, fever, and inflammation. Ibuprofen has several advantages for lab experiments, including its availability, low cost, and safety profile. However, Ibuprofen has a short half-life and may require frequent dosing in experiments. Future research on Ibuprofen is needed to better understand its potential use in cancer therapy, the development of new formulations, and its long-term safety profile.

Synthesis Methods

Ibuprofen can be synthesized by the reaction of isobutylbenzene with propionic anhydride in the presence of a catalyst such as aluminum chloride. The resulting intermediate is then hydrolyzed with sodium hydroxide to form Ibuprofen. The synthesis of Ibuprofen is a well-established process and is widely used in the pharmaceutical industry.

Scientific Research Applications

Ibuprofen has been extensively studied for its therapeutic effects and has been used in many clinical trials. It has been shown to be effective in treating pain, fever, and inflammation in various conditions such as osteoarthritis, rheumatoid arthritis, and other inflammatory disorders. Ibuprofen has also been studied for its potential use in cancer therapy as it has been shown to inhibit the growth of certain cancer cells.